Cas no 52988-15-5 (Naphthalene, 2-(bromomethyl)-6-methyl-)

• Product Name: Naphthalene, 2-(bromomethyl)-6-methyl-
• CAS No: 52988-15-5
• MF: C₁₂H₁₁Br
• MW: 235.119742631912
• MDL: MFCD00155017
• CID: 358308
• PubChem ID: 12337302
• Update Time: 2025-09-23

Naphthalene, 2-(bromomethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(bromomethyl)-6-methyl-
• 2-(bromomethyl)-6-methylnaphthalene
• 2-Bromomethyl-6-methyl-naphthalene
• 6-methyl-2-(bromomethyl)naphthalene
• DTXSID30491568
• WXVYIUWVQRUEBW-UHFFFAOYSA-N
• 52988-15-5
• SCHEMBL3565973

• MDL： MFCD00155017
• Inchi： 1S/C12H11Br/c1-9-2-4-12-7-10(8-13)3-5-11(12)6-9/h2-7H,8H2,1H3
• InChI Key： WXVYIUWVQRUEBW-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C2C=C(C)C=CC2=C1

Computed Properties

• Exact Mass: 234.00443
• Monoisotopic Mass: 234.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene, 2-(bromomethyl)-6-methyl-

Naphthalene, 2-(bromomethyl)-6-methyl- (CAS No. 52988-15-5): A Comprehensive Overview

Naphthalene, 2-(bromomethyl)-6-methyl- (CAS No. 52988-15-5) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This brominated naphthalene derivative is known for its unique structural properties and versatility in synthetic chemistry. With the increasing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and materials science, 2-(bromomethyl)-6-methylnaphthalene has emerged as a valuable building block for complex molecular architectures.

The compound belongs to the class of substituted naphthalenes, characterized by a bromomethyl group at the 2-position and a methyl group at the 6-position of the naphthalene ring. This specific substitution pattern enhances its reactivity, making it a preferred choice for cross-coupling reactions and polymer synthesis. Researchers often explore its potential in creating advanced materials, such as organic semiconductors and liquid crystals, which are pivotal in modern electronics and display technologies.

One of the most frequently searched questions about Naphthalene, 2-(bromomethyl)-6-methyl- revolves around its synthesis and purification methods. The compound is typically synthesized through electrophilic aromatic substitution or free-radical bromination of its precursor, 2-methylnaphthalene. Purification techniques, such as column chromatography or recrystallization, are crucial to achieving high purity, which is essential for its application in sensitive chemical processes. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes, aligning with global environmental concerns.

In the pharmaceutical industry, 2-(bromomethyl)-6-methylnaphthalene serves as a key intermediate in the synthesis of bioactive molecules. Its bromomethyl group acts as a reactive handle for further functionalization, enabling the construction of complex drug candidates. For instance, it has been utilized in the development of anti-inflammatory agents and anticancer compounds, addressing some of the most pressing medical challenges today. The compound's role in drug discovery continues to expand, driven by the growing need for novel therapeutic options.

Beyond pharmaceuticals, Naphthalene, 2-(bromomethyl)-6-methyl- finds applications in the agrochemical sector. It is employed in the synthesis of crop protection agents and pesticides, contributing to enhanced agricultural productivity. The compound's stability and reactivity make it an ideal candidate for designing molecules that target specific pests while minimizing environmental impact. This aligns with the rising trend of sustainable agriculture and the demand for eco-friendly chemical solutions.

The market dynamics for 2-(bromomethyl)-6-methylnaphthalene reflect its growing importance in various industries. With increasing investments in R&D and specialty chemicals, the demand for high-purity intermediates like this compound is expected to rise. Manufacturers are focusing on optimizing production processes to meet stringent quality standards while reducing costs. Additionally, the compound's compatibility with automated synthesis platforms and high-throughput screening methods positions it favorably in the era of digital chemistry and AI-driven drug discovery.

Safety and handling of Naphthalene, 2-(bromomethyl)-6-methyl- are also topics of interest among researchers and industrial users. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability. While the compound is not classified under hazardous categories, standard laboratory precautions, including the use of personal protective equipment (PPE), are recommended during handling. These considerations are particularly relevant in the context of workplace safety and regulatory compliance.

In conclusion, Naphthalene, 2-(bromomethyl)-6-methyl- (CAS No. 52988-15-5) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and adaptability make it a cornerstone in modern synthetic chemistry. As industries continue to innovate and prioritize sustainability, the role of such specialized intermediates will only become more prominent. For researchers and professionals seeking reliable and high-quality chemical building blocks, this compound remains a compelling choice.